2-chloro-N-(2-methoxyphenyl)-N-methylacetamide
Overview
Description
2-Chloro-N-(2-methoxyphenyl)-N-methylacetamide (2-CMPMA) is an organic compound that has been studied for its potential applications in various scientific fields, including chemistry, biochemistry, and pharmacology. It is a versatile compound that has been used in a variety of research studies.
Scientific Research Applications
2-chloro-N-(2-methoxyphenyl)-N-methylacetamide has been studied for its potential applications in a variety of scientific fields. It has been used as a substrate in enzymatic studies to determine the substrate specificity of enzymes. It has also been used as a reagent in organic synthesis reactions. Additionally, it has been studied for its potential use as an insecticide and as a potential therapeutic agent for the treatment of certain diseases.
Mechanism of Action
The exact mechanism of action of 2-chloro-N-(2-methoxyphenyl)-N-methylacetamide is not yet fully understood. However, it is believed that the compound binds to certain proteins in the body and alters their activity. It is also thought to interact with certain enzymes and receptors, resulting in a change in the activity of these proteins.
Biochemical and Physiological Effects
2-chloro-N-(2-methoxyphenyl)-N-methylacetamide has been studied for its potential biochemical and physiological effects. Studies have shown that the compound has an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. It has also been shown to have an anti-inflammatory effect in animal models. Additionally, it has been shown to have an effect on the nervous system, resulting in sedative and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
2-chloro-N-(2-methoxyphenyl)-N-methylacetamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it is stable in aqueous solutions, making it suitable for use in a variety of experiments. However, it is important to note that some of the compounds that are produced as by-products of the synthesis process may be toxic and should be handled with caution.
Future Directions
There are several potential future directions for research on 2-chloro-N-(2-methoxyphenyl)-N-methylacetamide. One potential direction is to further investigate the biochemical and physiological effects of the compound. Additionally, further research could be done to explore the potential therapeutic applications of the compound. Another potential direction is to investigate the potential use of 2-chloro-N-(2-methoxyphenyl)-N-methylacetamide as an insecticide. Finally, further research could also be done to explore the potential use of the compound as a substrate for enzymatic studies.
Synthesis Methods
2-chloro-N-(2-methoxyphenyl)-N-methylacetamide can be synthesized using a variety of methods. One method involves the reaction of 2-chloroacetyl chloride with 2-methoxyphenyl-N-methylacetamide in the presence of a base, such as potassium carbonate. This reaction produces 2-chloro-N-(2-methoxyphenyl)-N-methylacetamide and potassium chloride as the by-products. Other methods of synthesis include the reaction of 2-chloroacetyl chloride with N-methylacetamide in the presence of an acid catalyst, such as sulfuric acid, or the reaction of 2-chloroacetyl chloride with 2-methoxyphenol in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-(2-methoxyphenyl)-N-methylacetamide involves the reaction of 2-methoxyaniline with chloroacetyl chloride followed by N-methylation of the resulting intermediate.", "Starting Materials": [ "2-methoxyaniline", "chloroacetyl chloride", "methylamine", "sodium hydroxide", "diethyl ether", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-methoxyaniline in diethyl ether and add chloroacetyl chloride dropwise with stirring. Maintain the reaction mixture at a temperature of 0-5°C for 2 hours.", "Step 2: Add sodium hydroxide solution to the reaction mixture to neutralize the excess chloroacetyl chloride. Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the intermediate in methanol and add methylamine hydrochloride. Heat the reaction mixture at reflux for 4 hours.", "Step 4: Cool the reaction mixture and add hydrochloric acid to precipitate the product. Filter the product and wash with cold methanol to obtain 2-chloro-N-(2-methoxyphenyl)-N-methylacetamide as a white solid." ] } | |
CAS RN |
77747-62-7 |
Product Name |
2-chloro-N-(2-methoxyphenyl)-N-methylacetamide |
Molecular Formula |
C10H12ClNO2 |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
